2-chloro-N-(1,2-oxazol-3-ylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Pharmaceutical Manufacturing
The compound is a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) . It’s used in the development of robust, scalable, and tunable continuous processes for API manufacturing .
Antibacterial Applications
Oxazole and thiazole derivatives, which can be synthesized from this compound, have shown marked biological activities like antibacterial properties . They can be used to develop new classes of antimicrobial agents .
Antifungal Applications
Similar to its antibacterial properties, the compound can also be used in the synthesis of antifungal agents . This is due to the biological activities of oxazole and thiazole derivatives .
Anti-inflammatory Applications
The compound can be used in the synthesis of anti-inflammatory drugs . Oxazole and thiazole derivatives have shown anti-inflammatory properties .
Synthesis of -thio- -chloroacrylamides
The compound is a key intermediate of -thio- -chloroacrylamides . These compounds have shown importance in the literature as synthetically viable APIs .
Transformations
The compound can undergo transformations such as Diels–Alder cycloadditions and 1,3-dipolar cycloadditions . It can also undergo sulfide group and nucleophilic substitution .
Continuous Crystallization
The compound has been examined for continuous crystallization as part of API manufacturing . An extensive solubility study was conducted examining the compound’s solubility characteristics in common organic solvents .
Synthesis of Other Derivatives
The compound can be used in the synthesis of other derivatives. For example, it can react with anilines to produce an intermediate, which undergoes condensation with urea and thiourea under microwave irradiation in the presence of ethanol to produce oxazole and thiazole derivatives .
properties
IUPAC Name |
2-chloro-N-(1,2-oxazol-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O2/c1-5(8)7(11)9-4-6-2-3-12-10-6/h2-3,5H,4H2,1H3,(H,9,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDYRXEFYHSCRKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=NOC=C1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-n-[(1,2-oxazol-3-yl)methyl]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.